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Compound of Interest

Compound Name: Difluoromethanesulfonamide

Cat. No.: B1358094

CAS Number: 50585-74-5

This technical guide provides a comprehensive overview of difluoromethanesulfonamide, a
fluorinated sulfonamide of interest to researchers in drug discovery and medicinal chemistry.
The document outlines its chemical properties, lists known suppliers, and presents a putative
synthesis protocol. Additionally, it illustrates the synthetic workflow and the general role of
fluorinated sulfonamides in drug development through structured diagrams.

Chemical and Physical Properties

Difluoromethanesulfonamide is a solid compound at room temperature. Its key

physicochemical properties, gathered from various chemical suppliers, are summarized below
for easy reference.
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Property Value Source

ChemScene, BOC Sciences,

CAS Number 50585-74-5 Sigma-Aldrich
Molecular Formula CHsF2NO2S ChemScene[1]
Molecular Weight 131.10 g/mol ChemScene([1]
Appearance Clear oily liquid to solid BOC Sciences[?]
Purity >95% ChemScene[1]
Storage 4°C, protect from light ChemScenel[1]
SMILES C(F)(F)S(=0)(=O)N ChemScene[1]
Topological Polar Surface Area

(TPSA) 60.16 A2 ChemScene[1]
logP -0.5025 ChemScene[1]

Suppliers

Difluoromethanesulfonamide is available from several chemical suppliers catering to the
research and development market. Purity and available quantities may vary.

Supplier Website

ChemScene --INVALID-LINK--
BOC Sciences --INVALID-LINK--
Sigma-Aldrich --INVALID-LINK--
Ambeed --INVALID-LINK--
AK Scientific, Inc. (AKSci) --INVALID-LINK--
ChemicalBook --INVALID-LINK--
LookChem --INVALID-LINK--
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Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of
difluoromethanesulfonamide is not readily available in peer-reviewed literature, the general
synthesis of a,a-difluorosulfonamides is described. The most plausible route involves the
reaction of an amine source with difluoromethanesulfonyl chloride.

Putative Experimental Protocol for the Synthesis of
Difluoromethanesulfonamide

This protocol is based on general procedures for sulfonamide synthesis.

Materials:

Difluoromethanesulfonyl chloride (CAS: 1512-30-7)[3]

Ammonia (or a suitable amine precursor)

Anhydrous aprotic solvent (e.g., diethyl ether, tetrahydrofuran)

Aqueous acid solution (e.g., hydrochloric acid) for workup

Water

Drying agent (e.g., anhydrous magnesium sulfate)
Procedure:

» Dissolve difluoromethanesulfonyl chloride in an anhydrous aprotic solvent in a reaction
vessel equipped with a stirrer and under an inert atmosphere.

e Cool the solution to a low temperature (e.g., 0 °C or -78 °C) using an ice or dry ice/acetone
bath.

e Slowly add a source of ammonia to the cooled solution. This could be in the form of
ammonia gas bubbled through the solution or a solution of ammonia in an organic solvent.
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» After the addition is complete, allow the reaction mixture to stir for several hours, gradually
warming to room temperature.

e Upon completion of the reaction (monitored by TLC or other suitable analytical methods),
guench the reaction by adding water.

 Acidify the mixture with an aqueous acid solution.

e Separate the organic layer.

o Extract the aqueous layer with the organic solvent.

o Combine the organic layers and wash with brine.

» Dry the organic layer over an anhydrous drying agent.

 Filter and concentrate the solution under reduced pressure to yield the crude product.

o Purify the crude difluoromethanesulfonamide by a suitable method, such as
recrystallization or column chromatography.

Note: This is a generalized protocol and may require optimization of reaction conditions,
stoichiometry, and purification methods.

Synthetic Workflow

The synthesis of difluoromethanesulfonamide can be visualized as a two-step process,
starting from the preparation of the key precursor, difluoromethanesulfonyl chloride.

Precursor Synthesis

Chlorooxidation
Difluoromethylbenzyl sulphide CI21Li20)

Final Product Synthesis
Amination

Difluoromethanesulfonyl chloride Difluoromethanesulfonamide

Click to download full resolution via product page
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Caption: Synthetic pathway for difluoromethanesulfonamide.

Role in Drug Discovery

While specific biological activities of difluoromethanesulfonamide are not extensively
documented, the sulfonamide moiety and the incorporation of fluorine are well-established
strategies in drug design.[4] Fluorine can modulate a molecule's physicochemical properties,
such as lipophilicity and metabolic stability, which can lead to improved pharmacokinetic
profiles. Sulfonamides are a key pharmacophore in a wide range of therapeutic agents.

Difluoromethanesulfonamide Scaffold
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Caption: Potential roles of fluorinated sulfonamides in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Difluoromethanesulfonamide: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1358094+#difluoromethanesulfonamide-cas-number-
and-supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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